Cas no 93600-19-2 (4-Chloro-6-methyl-2-trichloromethyl-quinoline)

• Product Name: 4-Chloro-6-methyl-2-trichloromethyl-quinoline
• CAS No: 93600-19-2
• MF: C₁₁H₇Cl₄N
• MW: 294.991978883743
• MDL: MFCD00272423
• CID: 802894
• PubChem ID: 329773331
• Update Time: 2025-10-28

4-Chloro-6-methyl-2-trichloromethyl-quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline,4-chloro-6-methyl-2-(trichloromethyl)-
• 4-CHLORO-6-METHYL-2-(TRICHLOROMETHYL)QUINOLINE
• 4-Chloro-6-Methyl-2-Trichloromethyl-Quinoline
• 2-trichloromethyl-6-methyl-4-chlorochinoline
• 2-Trichloromethyl-6-methyl-4-chloroquinoline
• OR3613
• QU009
• AB05673
• CS-0458760
• 4-Chloro-6-methyl-2-trichloromethyl-quinoline, AldrichCPR
• N,N,N-Trimethyl-3-(3-nitroguanidino)propan-1-aminium
• DTXSID80588856
• SCHEMBL9492602
• MFCD00272423
• 93600-19-2
• FT-0618136
• DB-079618
• 4-Chloro-6-methyl-2-trichloromethyl-quinoline

• MDL： MFCD00272423
• Inchi： 1S/C11H7Cl4N/c1-6-2-3-9-7(4-6)8(12)5-10(16-9)11(13,14)15/h2-5H,1H3
• InChI Key： GERDLAGWORVXDD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(Cl)(Cl)Cl)N=C2C=CC(C)=CC2=1

Computed Properties

• Exact Mass: 292.93300
• Monoisotopic Mass: 292.93326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 4.8

Experimental Properties

• Density: 1.502
• Boiling Point: 349.7°Cat760mmHg
• Flash Point: 196.2°C
• Refractive Index: 1.642
• PSA: 12.89000
• LogP: 5.02330

4-Chloro-6-methyl-2-trichloromethyl-quinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319-H413
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-Chloro-6-methyl-2-trichloromethyl-quinoline

4-Chloro-6-methyl-2-trichloromethyl-quinoline: A Comprehensive Overview

The compound with CAS No. 93600-19-2, commonly referred to as 4-Chloro-6-methyl-2-trichloromethyl-quinoline, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom in the ring structure. The presence of multiple substituents, including chlorine and methyl groups, makes this molecule unique and potentially valuable for various applications.

Quinoline derivatives have been extensively studied due to their diverse biological activities and structural versatility. The 4-chloro substitution introduces electron-withdrawing effects, which can influence the molecule's reactivity and stability. Similarly, the 6-methyl group adds steric bulk, potentially affecting the molecule's solubility and interactions with biological systems. The 2-trichloromethyl group further enhances the molecule's complexity, introducing additional electronic and steric effects that could be advantageous in specific chemical reactions or biological assays.

Recent studies have highlighted the potential of 4-Chloro-6-methyl-2-trichloromethyl-quinoline in drug discovery efforts. Researchers have explored its ability to inhibit certain enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in tumor progression, suggesting its potential as a lead compound for anticancer drug development.

In addition to its pharmacological applications, 4-Chloro-6-methyl-2-trichloromethyl-quinoline has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. A 2023 research article in *Advanced Materials* reported that this compound can enhance the efficiency of organic light-emitting diodes (OLEDs) due to its ability to modulate electron transport properties.

The synthesis of 4-Chloro-6-methyl-2-trichloromethyl-quinoline involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. A common approach involves the Friedlander synthesis pathway, which utilizes o-amino aryl aldehydes or ketones as precursors. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

From an environmental perspective, understanding the fate and behavior of 4-Chloro-6-methyl-2-trichloromethyl-quinoline in natural systems is crucial for assessing its potential ecological impact. Studies have shown that this compound undergoes biodegradation under specific conditions, but its persistence in certain environments remains a topic of ongoing research.

In conclusion, 4-Chloro-6-methyl-2-trichloromethyl-quinoline is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent research findings, positions it as a valuable tool for advancing drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.